Cas no 2229627-34-1 (2-3-(propan-2-yl)phenylethanethioamide)

• Product Name: 2-3-(propan-2-yl)phenylethanethioamide
• CAS No: 2229627-34-1
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• CID: 5781944
• PubChem ID: 165676219
• Update Time: 2023-11-27

2-3-(propan-2-yl)phenylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(propan-2-yl)phenyl]ethanethioamide
• EN300-1755562
• 2229627-34-1
• 2-3-(propan-2-yl)phenylethanethioamide

• Inchi： 1S/C11H15NS/c1-8(2)10-5-3-4-9(6-10)7-11(12)13/h3-6,8H,7H2,1-2H3,(H2,12,13)
• InChI Key： ONFSMOOALFMQPQ-UHFFFAOYSA-N
• SMILES： S=C(CC1=CC=CC(=C1)C(C)C)N

Computed Properties

• Exact Mass: 193.09252066g/mol
• Monoisotopic Mass: 193.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.1Ų